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Ethyl 2-(benzylamino)acetate

Hydrochloride

Cat. No.: B112867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-(benzylamino)acetate hydrochloride is a glycine derivative utilized as a versatile

intermediate in the synthesis of pharmaceuticals and other chemical products.[1][2][3] This

document provides a detailed protocol for the dissolution of Ethyl 2-(benzylamino)acetate
hydrochloride in Dimethyl Sulfoxide (DMSO), a common aprotic solvent for preparing stock

solutions in research and drug development settings.[4] Adherence to this protocol is crucial for

ensuring the stability, and effective solubilization of the compound for downstream applications.

Compound Information
A summary of the key properties of Ethyl 2-(benzylamino)acetate hydrochloride is presented

below.
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Property Value Reference

CAS Number 6344-42-9 [5][6]

Molecular Formula C11H16ClNO2 [5][6]

Molecular Weight 229.71 g/mol [5]

Appearance White to off-white solid [5]

Solubility in DMSO 50 mg/mL (217.67 mM) [5]

Experimental Protocol: Dissolution in DMSO
This protocol outlines the steps for dissolving Ethyl 2-(benzylamino)acetate hydrochloride in

DMSO to prepare a stock solution.

3.1. Materials

Ethyl 2-(benzylamino)acetate hydrochloride powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom centrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

3.2. Pre-Dissolution Preparations

Hygroscopic Nature: Ethyl 2-(benzylamino)acetate hydrochloride is hygroscopic. It is

imperative to use newly opened or anhydrous DMSO to ensure optimal solubility.[5]

Weighing: Accurately weigh the desired amount of the compound using a calibrated

analytical balance in a low-humidity environment if possible.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/ethyl-2-benzylamino-acetate-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_benzylamino_acetate-Hydrochloride
https://www.medchemexpress.com/ethyl-2-benzylamino-acetate-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_benzylamino_acetate-Hydrochloride
https://www.medchemexpress.com/ethyl-2-benzylamino-acetate-hydrochloride.html
https://www.medchemexpress.com/ethyl-2-benzylamino-acetate-hydrochloride.html
https://www.medchemexpress.com/ethyl-2-benzylamino-acetate-hydrochloride.html
https://www.benchchem.com/product/b112867?utm_src=pdf-body
https://www.benchchem.com/product/b112867?utm_src=pdf-body
https://www.benchchem.com/product/b112867?utm_src=pdf-body
https://www.medchemexpress.com/ethyl-2-benzylamino-acetate-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Volume Calculation: Calculate the required volume of DMSO based on the desired

final concentration. For example, to prepare a 50 mg/mL stock solution, add 1 mL of DMSO

for every 50 mg of the compound.

3.3. Dissolution Procedure

Add the appropriate volume of DMSO to the vial containing the pre-weighed Ethyl 2-
(benzylamino)acetate hydrochloride.

Tightly cap the vial to prevent moisture absorption.

Vortex the mixture for 1-2 minutes to initiate the dissolution process.

Ultrasonication: Place the vial in an ultrasonic water bath. Sonicate the mixture until the solid

is completely dissolved.[5] The time required may vary depending on the volume and

concentration. Visually inspect the solution to ensure no particulate matter remains.

3.4. Post-Dissolution Handling and Storage

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes.

Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[5]

Stock Solution Preparation Table
The following table provides quick calculations for preparing common stock solution

concentrations.[5]
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Desired Concentration Mass of Compound (for 1 mL DMSO)

1 mM 0.2297 mg

5 mM 1.1485 mg

10 mM 2.297 mg

50 mM 11.485 mg

217.67 mM (50 mg/mL) 50 mg

Experimental Workflow
The following diagram illustrates the key steps in the dissolution protocol.
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Caption: Workflow for dissolving Ethyl 2-(benzylamino)acetate hydrochloride in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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